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Tracheloside Tracheloside Tracheloside is a glycoside and a lignan. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 33464-71-0
VCID: VC0049147
InChI: InChI=1S/C27H34O12/c1-34-17-6-4-14(9-19(17)35-2)8-16-13-37-26(32)27(16,33)11-15-5-7-18(20(10-15)36-3)38-25-24(31)23(30)22(29)21(12-28)39-25/h4-7,9-10,16,21-25,28-31,33H,8,11-13H2,1-3H3/t16-,21+,22+,23-,24+,25+,27-/m0/s1
SMILES: COC1=C(C=C(C=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC)O)OC
Molecular Formula: C27H34O12
Molecular Weight: 550.6 g/mol

Tracheloside

CAS No.: 33464-71-0

Reference Standards

VCID: VC0049147

Molecular Formula: C27H34O12

Molecular Weight: 550.6 g/mol

Tracheloside - 33464-71-0

CAS No. 33464-71-0
Product Name Tracheloside
Molecular Formula C27H34O12
Molecular Weight 550.6 g/mol
IUPAC Name (3S,4S)-4-[(3,4-dimethoxyphenyl)methyl]-3-hydroxy-3-[[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one
Standard InChI InChI=1S/C27H34O12/c1-34-17-6-4-14(9-19(17)35-2)8-16-13-37-26(32)27(16,33)11-15-5-7-18(20(10-15)36-3)38-25-24(31)23(30)22(29)21(12-28)39-25/h4-7,9-10,16,21-25,28-31,33H,8,11-13H2,1-3H3/t16-,21+,22+,23-,24+,25+,27-/m0/s1
Standard InChIKey LWYAMIUSVGPFKS-CGLYQLBNSA-N
Isomeric SMILES COC1=C(C=C(C=C1)C[C@H]2COC(=O)[C@@]2(CC3=CC(=C(C=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)OC)O)OC
SMILES COC1=C(C=C(C=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC)O)OC
Canonical SMILES COC1=C(C=C(C=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC)O)OC
Description Tracheloside is a glycoside and a lignan. It has a role as a metabolite.
Synonyms 2-Hydroxyarctiin; 8’-Hydroxyarctigenin-4’-O-β-D-glucoside; (3S-cis)-4-[(3,4-Dimethoxyphenyl)methyl]-3-[[4-(β-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-3-hydroxy-2(3H)-Furanone
PubChem Compound 169511
Last Modified Nov 11 2021
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